Cas no 13491-41-3 ( )

• Product Name: &nbsp
• CAS No: 13491-41-3
• MF: C₉H₁₃N₃O₆
• MW: 259.216022253037
• CID: 900401
• PubChem ID: 353014
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(hydroxyamino)pyrimidin-2-one
•  

• Inchi： 1S/C9H13N3O6/c13-3-4-6(14)7(15)8(18-4)12-2-1-5(11-17)10-9(12)16/h1-2,4,6-8,13-15,17H,3H2,(H,10,11,16)
• InChI Key： XCUAIINAJCDIPM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C=C1)NO)=O)O)O

Computed Properties

• Exact Mass: 259.08049
• Monoisotopic Mass: 259.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 134.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides